Cas no 648905-23-1 (1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene)

• Product Name: 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene
• CAS No: 648905-23-1
• MF: C₈H₆BrF₃O₂S
• MW: 303.096251010895
• MDL: MFCD27926931
• CID: 412862
• PubChem ID: 68515135
• Update Time: 2025-10-28

1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[(2,2,2-trifluoroethyl)sulfonyl]-
• 1-bromo-4-(2,2,2-trifluoroethylsulfonyl)benzene
• 648905-23-1
• CS-0454529
• SCHEMBL3109115
• DTXSID70738489
• JPYVBAQNXPMHCF-UHFFFAOYSA-N
• YAB90523
• AKOS027254791
• AS-32970
• EN300-7418328
• 1-Bromo-4-((2,2,2-trifluoroethyl)sulfonyl)benzene
• MFCD27926931
• 1-Bromo-4-(2,2,2-trifluoroethanesulfonyl)benzene
• AMY10149
• A1-05183
• DB-216037
• 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene

• MDL： MFCD27926931
• Inchi： 1S/C8H6BrF3O2S/c9-6-1-3-7(4-2-6)15(13,14)5-8(10,11)12/h1-4H,5H2
• InChI Key： JPYVBAQNXPMHCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 301.92238
• Monoisotopic Mass: 301.92240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Additional information on 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene

1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene: A Comprehensive Overview

The compound 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene (CAS No. 648905-23-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom and a trifluoroethyl sulfonyl group attached to a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable material in both academic research and industrial applications.

Recent studies have highlighted the importance of sulfonated aromatic compounds like 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing novel polymers with enhanced thermal stability and electrical conductivity. The trifluoroethyl sulfonyl group contributes to the compound's high stability due to the strong electron-withdrawing effect of the fluorine atoms, which also enhances its reactivity in certain chemical transformations.

In terms of synthesis, 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene is typically prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The use of palladium catalysts has been shown to significantly improve the efficiency of these reactions, leading to higher yields and purer products. This has made the compound more accessible for large-scale production and application in industries such as electronics and pharmaceuticals.

One of the most promising applications of 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene is in the field of organic electronics. Its ability to act as an electron-deficient aromatic system makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in this area have demonstrated that materials derived from this compound exhibit superior performance in terms of luminous efficiency and operational stability.

Moreover, 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene has found utility in medicinal chemistry as a building block for drug discovery. Its unique electronic properties allow for the creation of bioactive molecules with potential applications in treating various diseases. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties, showcasing its versatility in the pharmaceutical sector.

From an environmental perspective, the synthesis and application of 1-Bromo-4-((2,2,2-Trifluoroethyl)Sulfonyl)Benzene are being increasingly scrutinized to ensure sustainability. Researchers are exploring greener synthesis methods that minimize waste and reduce energy consumption. Additionally, efforts are being made to recycle or repurpose byproducts generated during its production process.

In conclusion, 1-Bromo-4-((2,2,Trifluoroethyl)Sulfonyl)Benzene (CAS No. 648905-23-1) stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key compound in contemporary scientific research and industrial development.